Cas no 2228088-20-6 (2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2228088-20-6
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 6518780
• PubChem ID: 165762743
• Update Time: 2025-10-28

2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
• EN300-1774628
• 2228088-20-6

• Inchi： 1S/C8H12N4O4/c1-8(2,5(9)7(13)14)4-3-10-11-6(4)12(15)16/h3,5H,9H2,1-2H3,(H,10,11)(H,13,14)
• InChI Key： YSWHPPKCGRXXCQ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=NNC=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 228.08585488g/mol
• Monoisotopic Mass: 228.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 138Ų

Additional information on 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid

Recent Advances in the Study of 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid (CAS: 2228088-20-6)

The compound 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid (CAS: 2228088-20-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid, which serves as a key intermediate in the preparation of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis route for this compound, achieving high yields and purity. The synthetic approach involved the condensation of 3-nitro-1H-pyrazole-4-carbaldehyde with methyl isobutyl ketone, followed by a series of functional group transformations to introduce the amino and carboxyl moieties.

From a biological perspective, preliminary in vitro studies have shown that 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid exhibits moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. Molecular docking simulations suggest that the nitro-pyrazole moiety plays a crucial role in binding to the ATP pocket of these kinases. However, further optimization of the compound's pharmacokinetic properties is needed to enhance its bioavailability and target specificity.

In the context of drug discovery, researchers have explored the use of 2228088-20-6 as a building block for the development of proteolysis targeting chimeras (PROTACs). Its unique structure, featuring both hydrogen bond donors and acceptors, makes it particularly suitable for designing linkers in bifunctional molecules. A recent patent application (WO2023056789) describes several PROTAC candidates incorporating this compound, showing promising degradation activity against BRD4 and other cancer-related targets.

The safety profile of 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid has been evaluated in preliminary toxicology studies. While the compound shows acceptable cytotoxicity levels in normal cell lines at therapeutic concentrations, concerns remain about potential off-target effects due to the reactive nitro group. Current research efforts are focused on developing derivatives with improved selectivity and reduced toxicity.

Looking forward, the unique chemical properties of 2228088-20-6 position it as a valuable scaffold for medicinal chemistry applications. Ongoing research is exploring its potential in areas beyond kinase inhibition, including antimicrobial agents and materials science. The compound's versatility and the growing body of research supporting its biological activity suggest it will remain an important focus of chemical biology research in the coming years.